Cas no 107227-73-6 (Dibenzo[b,e][1,4]dioxin,tribromochloro-)

• Product Name: Dibenzo[b,e][1,4]dioxin,tribromochloro-
• CAS No: 107227-73-6
• MF: C₁₂H₄Br₃ClO₂
• MW: 455.32396030426
• CID: 210332
• PubChem ID: 184804
• Update Time: 2025-04-19

Dibenzo[b,e][1,4]dioxin,tribromochloro- Chemical and Physical Properties

Names and Identifiers

• Dibenzo[b,e][1,4]dioxin,tribromochloro-
• 1,2,3-tribromo-4-chlorodibenzo-p-dioxin
• 1,2,3-tribromo-4-chlorooxanthrene
• AC1L4FLQ
• AC1Q3QBG
• ACMC-20cyts
• AG-J-33555
• AR-1B5264
• CTK4A5085
• KST-1B0003
• DTXSID40147963
• 107227-73-6
• Dibenzo(b,e)(1,4)dioxin, tribromochloro-

• Inchi： 1S/C12H4Br3ClO2/c13-7-8(14)10(16)12-11(9(7)15)17-5-3-1-2-4-6(5)18-12/h1-4H
• InChI Key： SAWWGIFMFJWPFN-UHFFFAOYSA-N
• SMILES： BrC1=C(C(=C(C2=C1OC1C=CC=CC=1O2)Cl)Br)Br

Computed Properties

• Exact Mass: 451.74492
• Monoisotopic Mass: 451.74499g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 320
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.4
• Topological Polar Surface Area: 18.5Ų

Experimental Properties

• PSA: 18.46

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxins Dibenzo-p-dioxins
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxins Benzo-p-dioxins Dibenzo-p-dioxins